N-ethyl-N-phenylcarbamimidothioic acid

• IUPAC Name: N-ethyl-N-phenylcarbamimidothioic acid
• InChI: InChI=1S/C9H12N2S/c1-2-11(9(10)12)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H2,10,12)
• InChI Key: XVNPNGPNQJUMSL-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)C(=N)S
• Molecular Formula: C9H12N2S
• Molecular Weight: 180.27 g/mol

Description

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-ethyl-N-phenylcarbamimidothioic acid involves several steps, each requiring specific reaction conditions. The synthetic routes typically include the use of organic solvents, catalysts, and controlled temperatures to ensure the desired chemical transformations. The exact details of the synthetic routes and reaction conditions are often proprietary and may vary depending on the manufacturer.

Industrial Production Methods: Industrial production of this compound is carried out on a larger scale, utilizing advanced chemical engineering techniques. This involves the optimization of reaction conditions to maximize yield and purity while minimizing costs and environmental impact. The production process may include steps such as distillation, crystallization, and purification to obtain the final product.

Chemical Reactions Analysis

Types of Reactions: N-ethyl-N-phenylcarbamimidothioic acid undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound’s structure and properties, making it suitable for different applications.

Common Reagents and Conditions: Common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired outcomes.

Major Products: The major products formed from the reactions of this compound depend on the specific reagents and conditions used. These products can include derivatives with altered chemical and physical properties, which may enhance the compound’s utility in various applications.

Scientific Research Applications

N-ethyl-N-phenylcarbamimidothioic acid has a wide range of applications in scientific research. In chemistry, it is used as a reagent for studying reaction mechanisms and developing new synthetic methodologies. In biology, this compound is employed in experiments to investigate cellular processes and molecular interactions. In medicine, the compound is explored for its potential therapeutic effects, including its role in drug development. Additionally, this compound finds applications in industry, where it is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-ethyl-N-phenylcarbamimidothioic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. Understanding the molecular targets and pathways involved is crucial for elucidating the compound’s effects and potential therapeutic applications.

Conclusion

This compound is a versatile compound with significant potential in various fields, including chemistry, biology, medicine, and industry Its unique properties and reactivity make it a valuable tool for scientific research and industrial applications